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Compound Name: 4-Pentenamide, N,N-diethyl-

Cat. No.: B15393982 Get Quote

Technical Guide: 4-Pentenamide, N,N-diethyl-
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Pentenamide, N,N-diethyl-, a
chemical compound of interest for various research and development applications. Due to its

limited commercial availability, this guide also details potential sourcing through custom

synthesis and provides a plausible synthetic protocol.

Commercial Sourcing
Initial investigations indicate that 4-Pentenamide, N,N-diethyl- (CAS No. 67449-88-1) is not

readily available as a stock chemical from major commercial suppliers. For researchers

requiring this compound, sourcing will likely necessitate custom synthesis. Several companies

specialize in the fee-for-service synthesis of novel organic compounds and could be contracted

to produce 4-Pentenamide, N,N-diethyl-.

Potential Custom Synthesis Providers:

Enamine: Offers a wide range of custom synthesis services, from milligram to kilogram

scales, including multi-step and asymmetric synthesis.

BOC Sciences: Provides custom chemical synthesis and manufacturing for the

biotechnology and pharmaceutical industries, with capabilities for synthesizing a broad array
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of molecules.

Tocris Bioscience: Specializes in the synthesis of complex organic molecules for life science

research, offering services from milligram to kilogram quantities.

Aurora Fine Chemicals: With extensive experience in custom organic synthesis, they serve

drug discovery companies and research institutions globally.

Charles River Laboratories: Offers integrated and fee-for-service synthetic chemistry,

including multi-stage synthesis and scale-up services.

ChiroBlock: Provides custom synthesis services with a "Fee for Results" model, specializing

in novel and complex compounds.

Atlanchim Pharma: Offers custom synthesis of molecules under confidentiality agreements,

with expertise in various classes of organic compounds.

Apex Molecular: A UK-based CRO that provides custom and contract synthesis services to a

global client base, including the US.

Physicochemical and Spectral Data
A summary of the key physicochemical properties and spectral data for 4-Pentenamide, N,N-
diethyl- is provided below. This data has been compiled from publicly available resources.[1]

Table 1: Physicochemical Properties of 4-Pentenamide, N,N-diethyl-[1]

Property Value

IUPAC Name N,N-diethylpent-4-enamide

CAS Number 67449-88-1

Molecular Formula C₉H₁₇NO

Molecular Weight 155.24 g/mol

Canonical SMILES CCN(CC)C(=O)CCC=C

InChI Key JTZITRRFSODFDF-UHFFFAOYSA-N

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15393982?utm_src=pdf-body
https://www.benchchem.com/product/b15393982?utm_src=pdf-body
https://www.biocompare.com/27045-Chemical-Synthesis-Services/
https://www.benchchem.com/product/b15393982?utm_src=pdf-body
https://www.biocompare.com/27045-Chemical-Synthesis-Services/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15393982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Spectral Data for 4-Pentenamide, N,N-diethyl-[1]

Spectroscopy Data Highlights

¹³C NMR Spectra available from SpectraBase.

GC-MS
NIST Mass Spectrometry Data Center, Main

library. Top peaks at m/z 58, 100, 55.

IR
Vapor Phase IR Spectra available from

SpectraBase.

Experimental Protocols
As direct commercial availability is limited, a plausible synthetic protocol is essential for

researchers. The following section outlines a proposed synthesis of 4-Pentenamide, N,N-
diethyl- from 4-pentenoic acid and diethylamine. This method is based on established

procedures for the direct amidation of carboxylic acids.

Proposed Synthesis of 4-Pentenamide, N,N-diethyl-

This protocol is adapted from general methods for the synthesis of N,N-dialkyl amides from

carboxylic acids.

Reaction Scheme:
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Caption: Proposed synthetic workflow for 4-Pentenamide, N,N-diethyl-.

Materials and Methods:

4-Pentenoic acid: (1.0 eq)

Diethylamine: (1.2 eq)

Tris(2,2,2-trifluoroethyl) borate (B(OCH₂CF₃)₃): (1.2 eq)

Toluene: Anhydrous, as solvent

Sodium bicarbonate solution: Saturated, aqueous

Brine: Saturated, aqueous

Magnesium sulfate (MgSO₄): Anhydrous

Silica gel: For column chromatography

Procedure:
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To a solution of 4-pentenoic acid (1.0 eq) in anhydrous toluene, add diethylamine (1.2 eq)

followed by tris(2,2,2-trifluoroethyl) borate (1.2 eq) at room temperature under an inert

atmosphere (e.g., nitrogen or argon).

Heat the reaction mixture to reflux (approximately 110 °C) and monitor the reaction progress

by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Upon completion of the reaction, cool the mixture to room temperature.

Dilute the reaction mixture with ethyl acetate and wash successively with saturated aqueous

sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using an appropriate eluent

system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 4-Pentenamide, N,N-
diethyl-.

Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its

identity and purity.

Signaling Pathways and Experimental Workflows
At present, there is limited publicly available information on the specific biological activities or

signaling pathways associated with 4-Pentenamide, N,N-diethyl-. Researchers investigating

this compound would need to conduct initial screening and mechanistic studies to elucidate its

biological function. A general workflow for such an investigation is proposed below.
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Caption: General workflow for investigating the biological activity of a novel compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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